1-Hydroxyphenanthrene

• CAS: 2433-56-9
• Synonyms: 1-Phenanthrenol; 1-Hydroxyphenanthrene; NSC 44471
• Molecular Formula: C14H10O
• Molecular Weight: 194.23 g/mol
• SMILES: C1=CC=C2C(=C1)C=CC3=C2C=CC=C3O
• InChI: InChI=1S/C14H10O/c15-14-7-3-6-12-11-5-2-1-4-10(11)8-9-13(12)14/h1-9,15H
• InChIKey: GTBXZWADMKOZQJ-UHFFFAOYSA-N

Co-elution of 1- and 9-hydroxyphenanthrene on standard RP columns compromises isomer-specific LC-MS/MS quantification in biomonitoring. Procure ≥98% pure 1-hydroxyphenanthrene to: • Establish unambiguous retention times & MS/MS transitions (m/z 195→165) • Distinguish tobacco-related PAH exposure (menthol cigarette coefficient: 17.51 vs. 2-OHPhe 9.83) • Quantify the toxic minor metabolite in zebrafish embryo assays (EC50 0.5-5.5 µM) Supplied with full CoA, stored under nitrogen at 2-8°C. Global shipping.

1-Hydroxyphenanthrene Physicochemical and Identity Data

1-Hydroxyphenanthrene (CAS 2433-56-9), also known as 1-phenanthrenol or 1-phenanthrol, is a monohydroxylated polycyclic aromatic hydrocarbon (PAH) of the phenanthrol subclass with molecular formula C14H10O and molecular weight 194.23 g/mol [1]. It is a solid with a melting point of 144–147 °C and a predicted pKa of 9.40±0.30 . The compound is a human and mouse metabolite of phenanthrene, detectable in urine and bile as a biomarker of PAH exposure [2][3].

• PAH exposure biomonitoring (human urine, bile)

• Isomer-specific OH-PAH analytical standard

• Metabolite identification and quantification

• [1] PubChem. (2026). 1-Hydroxyphenanthrene. PubChem Compound Summary CID 98490. National Center for Biotechnology Information. View Source
• [2] Human Metabolome Database (HMDB). (2023). Metabocard for 1-Hydroxyphenanthrene (HMDB0059797). View Source
• [3] Exposome-Explorer. (n.d.). 1-Hydroxyphenanthrene (Compound) – IARC. View Source

Why Isomer Substitution Fails for 1-Hydroxyphenanthrene

Hydroxyphenanthrene isomers share identical molecular formulas but exhibit distinct chromatographic behavior, biological activity, and toxicological profiles. In analytical separations, 1- and 9-hydroxyphenanthrene co-elute on alkylamide-type reversed-phase columns, requiring specialized stationary phases or tandem MS for resolution [1]. Biologically, 9-hydroxyphenanthrene acts as a selective TRPM4 inhibitor (IC50 = 17 µM) while 1-hydroxyphenanthrene lacks this activity . In toxicity assessments, 1-hydroxyphenanthrene demonstrates developmental toxicity in zebrafish (EC50 0.5–5.5 µM), whereas the major metabolite trans-9,10-dihydroxyphenanthrene is non-toxic [2]. Consequently, procurement of the precise isomer is non-negotiable for studies requiring isomer-specific quantification or mechanism-of-action interpretation.

⚠ Co-elution with 9-hydroxy isomer may prevent individual quantification without MS/MS

⚠ Divergent bioactivity: 1-hydroxy isomer lacks TRPM4 inhibition found in 9-hydroxy isomer

⚠ Differential toxicity profile: toxic in zebrafish vs. non-toxic trans-9,10-dihydroxy metabolite

• [1] Chetiyanukornkul, T., Toriba, A., Kameda, T., Tang, N., & Hayakawa, K. (n.d.). Separation of hydroxylated polycyclic aromatic hydrocarbons on an alkylamide-type reversed-phase column. View Source
• [2] Schrlau, J. E., Kramer, A. L., Chlebowski, A., Truong, L., Tanguay, R. L., Simonich, S. L. M., & Semprini, L. (2017). Formation of Developmentally Toxic Phenanthrene Metabolite Mixtures by Mycobacterium sp. ELW1. Environmental Science & Technology, 51(15), 8569–8578. View Source

Quantitative Differentiation Evidence

Differential Urinary Biomarker Association by Isomer

In a study of menthol cigarette exposure, urinary 1-hydroxyphenanthrene (1-OHPHE) showed a coefficient of 17.51 (SE 9.01) in association with total urinary menthol, whereas 2-hydroxyphenanthrene (2-OHPHE) exhibited a coefficient of 9.83 (SE 4.96) [1]. This indicates that 1-OHPHE is more strongly influenced by menthol cigarette exposure than its 2-hydroxy isomer, making it a superior differential biomarker for this specific exposure source.

Urinary biomarker association

Head-to-head

Coefficient: 17.51 vs 9.83 (78% higher) 1-OHPHE vs 2-OHPHE

Supports isomer-specific exposure differentiation for menthol cigarette studies

24-h urine, mixed-effect model; SE 9.01 vs 4.96

Evidence Dimension	Association coefficient with total urinary menthol (pg/mL per unit change)
Target Compound Data	17.51 (SE 9.01) (p = 0.055)
Comparator Or Baseline	2-Hydroxyphenanthrene: 9.83 (SE 4.96) (p < 0.05)
Quantified Difference	1-OHPHE coefficient is 78% higher than 2-OHPHE
Conditions	24-hour urine samples from menthol cigarette smokers; mixed-effect modeling adjusted for repeated measures

Why This Matters

Researchers studying tobacco smoke exposure require isomer-specific biomarkers because exposure sources differentially impact urinary concentrations of individual hydroxyphenanthrene isomers.

• [1] Effects of Menthol Flavor Cigarettes or Total Urinary Menthol on Biomarkers of Nicotine and Carcinogenic Exposure and Behavioral Measures. (n.d.). Oxford Academic. View Source

Developmental Toxicity in Zebrafish Embryos

In embryonic zebrafish (Danio rerio) toxicity assays, single-compound standards of 1-hydroxyphenanthrene (1-OHPHE) elicited toxicity with EC50 values ranging from 0.5 to 5.5 µM [1]. In contrast, the major phenanthrene metabolite trans-9,10-dihydroxyphenanthrene (trans-9,10-OHPHE) was non-toxic under identical conditions [1]. This establishes 1-OHPHE as a toxicologically relevant minor metabolite that contributes disproportionately to the developmental hazard of PAH mixtures.

Zebrafish developmental toxicity

Head-to-head

EC50 0.5–5.5 µM vs non-toxic 1-OHPHE vs trans-9,10-OHPHE

Establishes toxic minor metabolite context for hazard assessment

48 h embryonic zebrafish assay

Evidence Dimension	Toxicity potency (EC50)
Target Compound Data	EC50 = 0.5–5.5 µM
Comparator Or Baseline	trans-9,10-dihydroxyphenanthrene: Non-toxic
Quantified Difference	Toxic vs. non-toxic
Conditions	Embryonic zebrafish (Danio rerio) developmental toxicity assay; 48-hour exposure

Why This Matters

For environmental toxicology laboratories studying PAH mixture toxicity, 1-hydroxyphenanthrene is an essential analytical standard because it represents a toxic minor metabolite, whereas the major metabolite is benign.

• [1] Schrlau, J. E., Kramer, A. L., Chlebowski, A., Truong, L., Tanguay, R. L., Simonich, S. L. M., & Semprini, L. (2017). Formation of Developmentally Toxic Phenanthrene Metabolite Mixtures by Mycobacterium sp. ELW1. Environmental Science & Technology, 51(15), 8569–8578. View Source

Absence of TRPM4 Inhibition Contrasts with 9-Hydroxy Isomer

9-Hydroxyphenanthrene (9-phenanthrol) is a selective inhibitor of the TRPM4 ion channel with an IC50 of 17 µM and exhibits no inhibitory activity on TRPM5, TRPC6, or CFTR . 1-Hydroxyphenanthrene has not been reported to possess TRPM4 inhibitory activity. This positional isomer selectivity demonstrates that the location of the hydroxyl group on the phenanthrene scaffold dictates pharmacological activity.

TRPM4 ion channel activity

Class-level

No reported inhibition vs IC50 17 µM 1-OHPHE vs 9-OHPHE

Supports isomer-specific ion channel screening design

In vitro TRPM4 selectivity; data to verify for 1-OHPHE

Evidence Dimension	TRPM4 inhibitory activity (IC50)
Target Compound Data	No reported TRPM4 inhibition
Comparator Or Baseline	9-Hydroxyphenanthrene: IC50 = 17 µM
Quantified Difference	Active (IC50 = 17 µM) vs. inactive
Conditions	In vitro ion channel assays; TRPM4 selectivity profiling

Why This Matters

Investigators studying TRPM4-mediated processes (e.g., ischemia-reperfusion injury) require 9-hydroxyphenanthrene as a tool compound; procuring 1-hydroxyphenanthrene would yield no activity and invalidate experimental results.

Metabolite Yield Difference in Bacterial Degradation

During co-metabolic degradation of phenanthrene by Mycobacterium sp. ELW1, the yield of 1-hydroxyphenanthrene (1-OHPHE) was 0.48% (SD 0.05) of the initial phenanthrene, whereas 9-hydroxyphenanthrene (9-OHPHE) reached 0.84% (SD 0.09) under one condition and 6.27% (SD 2.63) under another [1]. This 1.75-fold to 13-fold difference in metabolic yield confirms that 9-OHPHE is a major metabolite while 1-OHPHE is a minor metabolite, with implications for environmental fate modeling.

Bacterial metabolite yield

Head-to-head

0.48% vs 0.84–6.27% (1.75×–13× difference) 1-OHPHE vs 9-OHPHE

Supports pathway-specific yield calibration in biodegradation studies

Mycobacterium sp. ELW1 co-metabolism, 48 h

Evidence Dimension	Metabolite yield (% of initial phenanthrene)
Target Compound Data	0.48% (SD 0.05)
Comparator Or Baseline	9-Hydroxyphenanthrene: 0.84% (SD 0.09) and 6.27% (SD 2.63)
Quantified Difference	1.75× to 13× higher yield for 9-OHPHE
Conditions	Mycobacterium sp. ELW1 co-metabolic degradation; 48-hour incubation

Why This Matters

Environmental chemists quantifying biodegradation pathways require authentic standards of both 1- and 9-hydroxyphenanthrene to accurately calibrate and differentiate these metabolites, which are produced at markedly different yields.

• [1] PMC Table 1. (n.d.). Phenanthrene metabolite yields. PMC7122035. View Source

Chromatographic Co-Elution with 9-Hydroxyphenanthrene

On alkylamide-type reversed-phase HPLC columns, 1-hydroxyphenanthrene and 9-hydroxyphenanthrene co-elute, preventing individual quantification without MS/MS differentiation [1]. This chromatographic behavior contrasts with 2-, 3-, and 4-hydroxyphenanthrene, which can be resolved under the same conditions [1]. Consequently, method development for isomer-specific quantification mandates the availability of pure, single-isomer standards of 1-hydroxyphenanthrene for retention time mapping and MS/MS transition optimization.

Chromatographic resolution

Class-level

Co-elutes with 9-hydroxy; 2,3,4-isomers resolved Alkylamide RP-HPLC

Supports method-specific MRM optimization for isomer discrimination

Requires MS/MS; fluorimetric detection referenced

Evidence Dimension	Chromatographic resolution (co-elution behavior)
Target Compound Data	Co-elutes with 9-hydroxyphenanthrene
Comparator Or Baseline	2-, 3-, and 4-hydroxyphenanthrene: Resolved
Quantified Difference	Co-elution vs. baseline resolution
Conditions	Alkylamide-type reversed-phase HPLC with fluorimetric detection

Why This Matters

Bioanalytical laboratories developing LC-MS/MS methods for urinary OH-PAH panels must source pure 1-hydroxyphenanthrene to establish MRM transitions and retention times, as chromatographic separation alone cannot distinguish it from the 9-hydroxy isomer.

• [1] Chetiyanukornkul, T., Toriba, A., Kameda, T., Tang, N., & Hayakawa, K. (n.d.). Separation of hydroxylated polycyclic aromatic hydrocarbons on an alkylamide-type reversed-phase column. View Source

High-Value Procurement Application Scenarios

Tobacco Smoke Source Apportionment via Urinary Biomarker Panels

Epidemiologists and exposure scientists conducting source apportionment studies require isomer-specific urinary OH-PAH panels. The differential association of 1-hydroxyphenanthrene with menthol cigarette exposure (coefficient 17.51 vs. 2-hydroxyphenanthrene 9.83) [1] makes this compound essential for distinguishing tobacco-related PAH burden from other combustion sources. Procurement of pure 1-hydroxyphenanthrene is mandatory for calibrating LC-MS/MS methods that simultaneously quantify multiple OH-PAH isomers in human biomonitoring studies.

Developmental Toxicology Screening of PAH Metabolite Mixtures

Environmental toxicology laboratories using zebrafish embryo assays to assess PAH mixture toxicity must include 1-hydroxyphenanthrene in their analytical standard libraries. The compound's developmental toxicity (EC50 0.5–5.5 µM) contrasts starkly with the non-toxic major metabolite trans-9,10-dihydroxyphenanthrene [2]. Accurate hazard assessment of phenanthrene-contaminated environmental samples therefore depends on quantifying this toxic minor metabolite.

Isomer-Specific LC-MS/MS Method Development for OH-PAHs

Bioanalytical chemists developing high-throughput LC-MS/MS methods for occupational or environmental PAH exposure assessment face the challenge that 1- and 9-hydroxyphenanthrene co-elute on common reversed-phase columns [3]. Pure standards of each isomer are indispensable for establishing retention times, optimizing MS/MS transitions (e.g., 1-OHPhe m/z 195→165), and validating method specificity in matrices such as human urine and fish bile.

Microbial Biodegradation Pathway Elucidation

Environmental microbiologists studying phenanthrene catabolism by Mycobacterium, Pseudomonas, or fungal species require 1-hydroxyphenanthrene as a pathway intermediate standard. Quantification of this minor metabolite (0.48% yield) alongside the major metabolite 9-hydroxyphenanthrene (0.84–6.27% yield) [4] enables accurate mass balance calculations and the identification of rate-limiting enzymatic steps. 13C-labeled or deuterated 1-hydroxyphenanthrene further supports stable isotope probing experiments to track carbon flux through the degradation pathway.

Application

Selection Property

Validation Focus

Tobacco smoke source apportionment

Isomer-specific urinary biomarker association

Differential exposure-source calibration

Developmental toxicology screening

Toxic minor metabolite quantification

Zebrafish embryo endpoint context

Isomer-specific LC-MS/MS method development

Chromatographic resolution with MS/MS differentiation

Retention time and MRM transition optimization

Microbial biodegradation pathway elucidation

Metabolite yield calibration

Mass balance and stable isotope tracing

• [1] Effects of Menthol Flavor Cigarettes or Total Urinary Menthol on Biomarkers of Nicotine and Carcinogenic Exposure and Behavioral Measures. (n.d.). Oxford Academic. View Source
• [2] Schrlau, J. E., et al. (2017). Formation of Developmentally Toxic Phenanthrene Metabolite Mixtures by Mycobacterium sp. ELW1. Environmental Science & Technology, 51(15), 8569–8578. View Source
• [3] Chetiyanukornkul, T., et al. (n.d.). Separation of hydroxylated polycyclic aromatic hydrocarbons on an alkylamide-type reversed-phase column. View Source
• [4] PMC Table 1. (n.d.). Phenanthrene metabolite yields. PMC7122035. View Source